1-(3-Fluoro-4-hydroxyphenyl)butan-1-one

• CAS No.: 586-18-5
• Molecular Formula: C10H11FO2
• Molecular Weight: 182.19 g/mol
• IUPAC Name: 1-(3-fluoro-4-hydroxyphenyl)butan-1-one
• InChI: InChI=1S/C10H11FO2/c1-2-3-9(12)7-4-5-10(13)8(11)6-7/h4-6,13H,2-3H2,1H3
• InChI Key: PDDYHQXMLMKGFA-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)C1=CC(=C(C=C1)O)F

Description

1-(3-Fluoro-4-hydroxyphenyl)butan-1-one is an aromatic hydroxyketone with a molecular formula of C₁₀H₁₁FO₂ and a molecular weight of 182.19 g/mol. The compound features a butanone backbone substituted with a 3-fluoro-4-hydroxyphenyl group. Its synthesis typically involves coupling reactions with bromoacetamide or bromoacetic acid esters under reflux conditions using potassium carbonate (K₂CO₃) and potassium iodide (KI) as catalysts in acetone . This compound has been studied in the context of cysteine protease inhibitors, particularly for antimalarial applications, where its derivatives exhibit inhibitory activity against Plasmodium falciparum enzymes .

The hydroxyl and fluorine substituents on the aromatic ring contribute to its polarity and hydrogen-bonding capacity, which are critical for interactions with biological targets. Its structural features also influence its solubility and stability in organic solvents, such as acetone and ether, as observed during purification steps .

Preparation Methods

The synthesis of 1-(3-Fluoro-4-hydroxyphenyl)butan-1-one can be achieved through several synthetic routes. One common method involves the reaction of 3-fluoro-4-hydroxybenzaldehyde with a suitable butanone derivative under specific reaction conditions . The reaction typically requires the use of catalysts and controlled temperature conditions to ensure high yield and purity of the product. Industrial production methods may involve large-scale synthesis using optimized reaction parameters to achieve cost-effective and efficient production .

Chemical Reactions Analysis

1-(3-Fluoro-4-hydroxyphenyl)butan-1-one undergoes various types of chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding ketones or carboxylic acids under appropriate conditions.

Reduction: The carbonyl group in the butanone moiety can be reduced to form alcohols.

Substitution: The fluorine atom can be substituted with other functional groups using suitable reagents and conditions.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

1-(3-Fluoro-4-hydroxyphenyl)butan-1-one has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds and pharmaceuticals.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(3-Fluoro-4-hydroxyphenyl)butan-1-one involves its interaction with specific molecular targets and pathways. The hydroxyl and fluorine groups play a crucial role in its reactivity and binding affinity to target molecules. The compound may exert its effects through modulation of enzyme activity, receptor binding, or interference with cellular processes .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

The following table summarizes key structural analogues of 1-(3-Fluoro-4-hydroxyphenyl)butan-1-one, highlighting differences in substituents, molecular properties, and applications:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Biological/Industrial Relevance	Reference
1-(3-Fluoro-4-hydroxyphenyl)-3-methylbutan-1-one	C₁₁H₁₃FO₂	196.22	3-methyl group on butanone chain	Bone/cartilage disease therapeutics
1-(5-Bromo-2-fluorophenyl)butan-1-one	C₁₀H₁₀BrFO	259.09	5-bromo, 2-fluoro on phenyl ring	Intermediate in agrochemical synthesis
1-(3-Chloro-4-fluorophenyl)-2,2-dimethylbutan-1-one	C₁₂H₁₃ClFO	231.69	3-chloro, 2,2-dimethyl groups	Industrial chemical (safety data reported)
1-(4-Cyclohexylphenyl)butan-1-one	C₁₆H₂₂O	230.35	4-cyclohexyl group on phenyl ring	Building block in polymer chemistry
1-(4-Methoxyphenylpiperazin-1-yl)butan-1-one	C₁₅H₂₂N₂O₂	262.35	Piperazine and methoxyphenyl groups	CNS-targeted drug candidates

Physicochemical Properties

• Polarity: The presence of hydroxyl (-OH) and fluorine (-F) groups in 1-(3-Fluoro-4-hydroxyphenyl)butan-1-one increases its polarity compared to non-hydroxylated analogues like 1-(4-cyclohexylphenyl)butan-1-one (logP = 4.2 vs. 2.55 for the fluorinated compound) .
• Thermal Stability : Derivatives with electron-withdrawing groups (e.g., bromo, chloro) exhibit higher thermal stability. For example, 1-(5-Bromo-2-fluorophenyl)butan-1-one requires specialized handling due to its stability under reflux conditions .

Key Research Findings

Fluorine Impact : Fluorination at the 3-position of the phenyl ring enhances metabolic stability and target binding affinity compared to chloro or bromo substituents .

Hydroxyl Group Reactivity : The 4-hydroxyl group facilitates further functionalization (e.g., etherification, esterification), enabling diversification into bioactive derivatives .

Piperazine Derivatives : Compounds like 1-(4-methoxyphenylpiperazin-1-yl)butan-1-one exhibit improved blood-brain barrier permeability due to reduced polarity from the methoxy group .

Biological Activity

1-(3-Fluoro-4-hydroxyphenyl)butan-1-one, also known as a derivative of butanone, has garnered attention in the field of medicinal chemistry due to its potential biological activities. This compound is characterized by its unique structure, which includes a fluorinated phenolic moiety that may influence its pharmacological properties. This article reviews the biological activity of this compound, focusing on its synthesis, mechanisms of action, and potential therapeutic applications.

Synthesis

The synthesis of 1-(3-Fluoro-4-hydroxyphenyl)butan-1-one typically involves the reaction of 3-fluoro-4-hydroxyacetophenone with various reagents to form the desired ketone structure. A common method includes the use of potassium carbonate and bromoacetamide in a refluxing solvent like acetone . The resulting compound can then be purified and characterized for further biological evaluation.

Antimalarial Activity

1-(3-Fluoro-4-hydroxyphenyl)butan-1-one has been evaluated for its antimalarial properties, particularly against Plasmodium falciparum, the causative agent of malaria. In vitro studies have demonstrated that derivatives of this compound exhibit significant inhibitory activity against cysteine proteases such as falcipain-2 and falcipain-3, which are essential for the parasite's hemoglobin degradation process .

Table 1: Antimalarial Activity Against Plasmodium falciparum

Compound	IC50 (μM)
1-(3-Fluoro-4-hydroxyphenyl)butan-1-one	9.0
Related phenothiazines	18.8

These findings suggest that compounds with similar structures can be developed as potential antimalarial agents by targeting these proteases.

Cytotoxicity and Selectivity

While assessing the biological activity, it is crucial to consider cytotoxic effects. Studies have shown that certain derivatives exhibit cytotoxicity at higher concentrations, which may mask their antiviral effects. For instance, extracts containing these compounds displayed no anti-HIV activity but showed some anti-herpes simplex virus (HSV) activity .

Table 2: Cytotoxicity and Selectivity Data

Extract Type	Anti-HIV Activity	Anti-HSV Activity	Cytotoxicity Level
Ethyl acetate extract	Negative	Positive	High
Fluorinated derivatives	Negative	Moderate	Moderate

The proposed mechanism for the antimalarial action of 1-(3-Fluoro-4-hydroxyphenyl)butan-1-one involves inhibition of cysteine proteases in P. falciparum. These proteases play a critical role in hemoglobin hydrolysis during the erythrocytic cycle of the malaria parasite. By inhibiting these enzymes, the compound disrupts the parasite's ability to utilize host hemoglobin, leading to reduced survival and replication within red blood cells .

Case Studies

Recent studies have focused on modifying the structure of 1-(3-Fluoro-4-hydroxyphenyl)butan-1-one to enhance its efficacy and reduce cytotoxicity. For example, researchers synthesized various analogs and evaluated their potency against falcipain enzymes and their overall antiparasitic activity in cultured P. falciparum .

Case Study Summary:

• Objective: Evaluate structural modifications on biological activity.
• Method: Synthesis of analogs followed by IC50 determination against falcipains.
• Findings: Certain modifications led to improved potency (IC50 values in low nanomolar range).

Q & A

Q. What are the standard synthetic routes for preparing 1-(3-Fluoro-4-hydroxyphenyl)butan-1-one, and how can reaction conditions be optimized?

Methodological Answer: The compound is synthesized via nucleophilic substitution or Friedel-Crafts acylation. A validated method involves refluxing 1-(3-Fluoro-4-hydroxyphenyl)butan-1-one with bromoacetamide or bromoacetic acid ester in dry acetone, using K₂CO₃ as a base and KI as a catalyst. Key steps include:

• Reagent ratios : 1:2 molar ratio of ketone to bromoacetamide/ester.
• Reaction time : 1 h pre-reflux of the base and ketone, followed by 4 h post-addition of bromoacetamide.
• Purification : Column chromatography with Et₂O extraction and brine/KOH washes to remove unreacted reagents .
  Optimization Tips :
• Increase KI catalyst (0.1 to 0.2 equiv.) to enhance reactivity in polar aprotic solvents.
• Monitor reaction progress via TLC to minimize byproduct formation.

Q. How is the purity and structure of 1-(3-Fluoro-4-hydroxyphenyl)butan-1-one validated in academic research?

Methodological Answer :

• Purity Analysis : Use HPLC with a C18 column and UV detection (λ = 254 nm) to assess >97% purity.
• Structural Confirmation :
  • NMR : Compare ¹H/¹³C NMR spectra with literature data (e.g., aromatic protons at δ 6.8–7.2 ppm, ketone carbonyl at δ 205–210 ppm).
  • X-ray Crystallography : Refine crystal structures using SHELXL for precise bond-length/angle validation .
    Critical Note : Cross-validate spectral data with computational tools (e.g., DFT calculations) to resolve ambiguities in fluorinated regions.

Advanced Questions

Q. How can researchers investigate the role of 1-(3-Fluoro-4-hydroxyphenyl)butan-1-one in structure-activity relationships (SAR) for bone disease therapeutics?

Methodological Answer :

• Biological Assay Design :
  • Synthesize derivatives (e.g., 1-(3-Fluoro-4-hydroxyphenyl)-3-methyl-1-butanone) to modify steric/electronic properties.
  • Test in vitro osteoblast/osteoclast activity models (e.g., MC3T3-E1 cell differentiation assays).
• Data Analysis :
  • Use multivariate regression to correlate substituent effects (e.g., fluorine position, hydroxyl group) with bioactivity.
  • Reference SAR studies from analogous hydroxyketones showing anti-resorptive properties .

Q. What strategies are effective for resolving contradictions in crystallographic data during structural analysis of fluorinated ketones?

Methodological Answer :

• Common Challenges :
  • Disordered fluorine atoms due to low electron density.
  • Twinning in crystals with flexible alkyl chains.
• Resolution Strategies :
  • Use high-resolution synchrotron data (≤0.8 Å) to improve electron density maps.
  • Apply twin refinement protocols in SHELXL or OLEX2 for twinned crystals.
  • Validate H-bonding networks using Hirshfeld surface analysis to confirm hydroxyl/ketone interactions .

Q. How can computational modeling enhance the design of 1-(3-Fluoro-4-hydroxyphenyl)butan-1-one derivatives for protease inhibition?

Methodological Answer :

• Docking Studies :
  • Use AutoDock Vina to simulate binding to cysteine protease active sites (e.g., falcipain-2 in P. falciparum).
  • Prioritize derivatives with strong hydrogen bonds to catalytic Cys25 and hydrophobic interactions with the S2 pocket.
• MD Simulations :
  • Run 100 ns simulations in GROMACS to assess stability of inhibitor-enzyme complexes.
  • Correlate binding free energy (MM-PBSA) with experimental IC₅₀ values from enzymatic assays .